87189-16-0(Potassium Bromodifluoroacetate)

Potassium Bromodifluoroacetate Chemical and Physical Properties

Names and Identifiers

- POTASSIUM BROMODIFLUOROACETATE
- Potassium bromo(difluoro)acetate
- SBB094730
- potassium ion 2-bromo-2,2-difluoroacetate
- AG-H-51762
- PC6410
- CTK5F8041
- potassium,2-bromo-2,2-difluoroacetate
- 2-bromo-2,2-difluoroacetate
- potassium
- Potassium 2-bromo-2,2-difluoroacetate
- Acetic acid, bromodifluoro-, potassium salt
- Bromodifluoroacetic acid potassium salt
- AK162943
- AX8272816
- 2-bromo-2,2-difluoroacetic acid, potassium salt
- Acetic acid, bromodifluoro-, potassium salt (9CI)
- AKOS016016158
- SY128875
- IDXMRTSGPHLLSP-UHFFFAOYSA-M
- DB-173223
- DTXSID00635775
- AS-63109
- SCHEMBL4855093
- 87189-16-0
- C2BrF2KO2
- F17436
- MFCD07784243
- Potassium2-bromo-2,2-difluoroacetate
- CS-W000399
- potassium;2-bromo-2,2-difluoroacetate
- Potassium Bromodifluoroacetate
- MDL： MFCD07784243
- Inchi： 1S/C2HBrF2O2.K/c3-2(4,5)1(6)7;/h(H,6,7);
- InChI Key： QILGNTLZOLHREV-UHFFFAOYSA-N
- SMILES： [K].O=C(C(Br)(F)F)O

Computed Properties

Exact Mass: 211.86900
Monoisotopic Mass: 211.86868g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 96
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.1

Experimental Properties

PSA: 40.13000
LogP: -0.27600

Potassium Bromodifluoroacetate Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Potassium Bromodifluoroacetate Customs Data

HS CODE：2915900090
Customs Data：

China Customs Code:
2915900090

Overview:

2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Potassium Bromodifluoroacetate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FR026-5g	Potassium Bromodifluoroacetate	87189-16-0	95%	5g	¥623.0	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1049795-10g	Potassium 2-bromo-2,2-difluoroacetate	87189-16-0	95%	10g	￥130.00	2024-04-27
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD291162-10g	Potassium 2-bromo-2,2-difluoroacetate	87189-16-0	95%	10g	￥100.0	2024-04-17
Ambeed	A156170-25g	Potassium 2-bromo-2,2-difluoroacetate	87189-16-0	95%	25g	$44.0	2025-03-05
abcr	AB482526-10 g	Potassium bromodifluoroacetate, 95%; .	87189-16-0	95%	10g	€121.20	2023-04-20
Ambeed	A156170-10g	Potassium 2-bromo-2,2-difluoroacetate	87189-16-0	95%	10g	$28.0	2025-03-05
Ambeed	A156170-250mg	Potassium 2-bromo-2,2-difluoroacetate	87189-16-0	95%	250mg	$14.00	2021-07-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1049795-100g	Potassium 2-bromo-2,2-difluoroacetate	87189-16-0	95%	100g	￥820.00	2024-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P96010-10g	Potassium 2-bromo-2,2-difluoroacetate	87189-16-0	95%	10g	¥96.0	2024-07-19
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P304807-25g	Potassium Bromodifluoroacetate	87189-16-0	≥97%	25g	¥1897.90	2023-09-01

Potassium Bromodifluoroacetate Production Method

Synthetic Circuit 1

354-08-5

87189-16-0

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; 0 °C; 0 °C → rt; 3 h, rt

Reference

Copper-catalysed difluorocarbene transfer enables modular synthesis

Zeng, Xin; et al, Nature Chemistry, 2023, 15(8), 1064-1073

Synthetic Circuit 2

5122-94-1

667-27-6

87189-16-0

139219-68-4

Reaction Conditions

1.1 Reagents: Hydroquinone , Potassium carbonate Catalysts: Styrene , Dichlorobis(triphenylphosphine)palladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: 1,4-Dioxane ; 1 h, 80 °C

Reference

Access to Difluoromethylated Arenes by Pd-Catalyzed Reaction of Arylboronic Acids with Bromodifluoroacetate

Feng, Zhang; et al, Organic Letters, 2016, 18(1), 44-47

Synthetic Circuit 3

667-27-6

87189-16-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol ; rt

Reference

Wittig gem-difluoroolefination of aldehydes with difluoromethyltriphenylphosphonium bromide

Li, Qiang; et al, Journal of Fluorine Chemistry, 2014, 163, 38-41

Synthetic Circuit 4

667-27-6

87189-16-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol ; 0 °C; 0 °C → rt; 20 h, rt

Reference

Arylation of gem-difluoroalkenes using a Pd/Cu Co-catalytic system that avoids β-fluoride elimination

Yuan, Kedong; et al, Chemical Science, 2021, 12(4), 1363-1367

Potassium Bromodifluoroacetate Raw materials

Potassium Bromodifluoroacetate Preparation Products

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